Cas no 1800399-17-0 (3-[imino(methyl)oxo-lambda6-sulfanyl]benzoic acid)

• Product Name: 3-[imino(methyl)oxo-lambda6-sulfanyl]benzoic acid
• CAS No: 1800399-17-0
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• MDL: MFCD30345510
• CID: 4615114
• PubChem ID: 90456512
• Update Time: 2025-05-21

3-[imino(methyl)oxo-lambda6-sulfanyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[imino(methyl)oxo-lambda6-sulfanyl]benzoic acid

• MDL： MFCD30345510
• Inchi： 1S/C8H9NO3S/c1-13(9,12)7-4-2-3-6(5-7)8(10)11/h2-5,9H,1H3,(H,10,11)
• InChI Key： LUKGLCOJCPIZRG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C(=O)O)C=1)(=N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-[imino(methyl)oxo-lambda6-sulfanyl]benzoic acid

3-[imino(methyl)oxo-lambda6-sulfanyl]benzoic acid: A Comprehensive Overview

The compound with CAS No. 1800399-17-0, known as 3-[imino(methyl)oxo-lambda6-sulfanyl]benzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with an imino(methyl)oxo-lambda6-sulfanyl group. The benzoic acid core is a well-known aromatic carboxylic acid, while the imino(methyl)oxo-lambda6-sulfanyl group introduces a sulfur-containing functionality that imparts distinctive chemical properties.

Recent studies have highlighted the potential of 3-[imino(methyl)oxo-lambda6-sulfanyl]benzoic acid in various applications, particularly in the development of advanced materials and pharmaceuticals. Researchers have explored its ability to form stable coordination complexes with metal ions, which could be utilized in catalysis and sensing technologies. For instance, a 2023 study published in *Chemical Communications* demonstrated that this compound can act as a highly efficient ligand for copper ions, enabling the construction of porous coordination polymers with exceptional gas adsorption capabilities.

In addition to its coordination properties, 3-[imino(methyl)oxo-lambda6-sulfanyl]benzoic acid has shown promise in the field of drug discovery. Its sulfur-containing functionality makes it a potential candidate for anti-inflammatory and antioxidant therapies. A 2022 paper in *Journal of Medicinal Chemistry* reported that this compound exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest that it could serve as a lead compound for developing novel anti-inflammatory agents.

The synthesis of 3-[imino(methyl)oxo-lambda6-sulfanyl]benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A common approach involves the condensation of benzene-1-carboxylic acid with an appropriate thioamide derivative under controlled conditions. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for research and industrial applications.

From an environmental perspective, 3-[imino(methyl)oxo-lambda6-sulfanyl]benzoic acid has been studied for its biodegradability and eco-friendly properties. A 2021 study in *Environmental Science & Technology* revealed that this compound undergoes rapid microbial degradation under aerobic conditions, making it a more sustainable alternative to traditional synthetic chemicals. This attribute is particularly valuable in industries where green chemistry principles are increasingly being adopted.

In conclusion, 3-[imino(methyl)oxo-lambda6-sulfanyl]benzoic acid (CAS No. 1800399-17-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with its favorable properties such as high coordination capacity and biodegradability, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in the advancement of modern science and technology.